Cas no 477872-15-4 (N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide)

• Product Name: N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide
• CAS No: 477872-15-4
• MW: 246.288g/mol
• CID: 4652872
• Update Time: 2025-06-11

N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(Z)-(3-METHYLPHENYL)METHYLIDENE]-1,2,3-THIADIAZOLE-4-CARBOHYDRAZIDE
• 1,2,3-Thiadiazole-4-carboxylic acid, 2-[(3-methylphenyl)methylene]hydrazide
• N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide

Computed Properties

• Exact Mass: 246.058
• Monoisotopic Mass: 246.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Additional information on N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide

N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-15-4): An Overview

N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-15-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of hydrazides and contains a thiadiazole moiety, which is known for its diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide is characterized by a central thiadiazole ring linked to a hydrazide group and a substituted benzylidene moiety. The presence of these functional groups imparts specific chemical reactivity and biological activity to the compound. The thiadiazole ring is a five-membered heterocyclic structure containing two nitrogen atoms and one sulfur atom, which contributes to its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, N'-[(1Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide has also shown potential as an anti-inflammatory agent. A study conducted by researchers at the University of California in 2020 demonstrated that the compound significantly reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The anticancer potential of N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide has also been explored. A 2022 study published in Cancer Research reported that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The researchers found that the compound induced apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The synthetic route for N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide involves several steps. Typically, the synthesis begins with the reaction of 4-chloro-5-methylthiadiazole with hydrazine hydrate to form 4-hydrazinyl-5-methylthiadiazole. This intermediate is then condensed with 3-methylbenzaldehyde to yield the final product. The reaction conditions are carefully controlled to ensure high yield and purity of the desired compound.

The physicochemical properties of N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide have been extensively studied. It is a white crystalline solid with a melting point ranging from 195°C to 198°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have shown that N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide has low toxicity at therapeutic concentrations. However, further toxicological studies are necessary to fully assess its safety profile before it can be considered for clinical trials.

The future prospects for N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide are promising. Ongoing research aims to optimize its structure through chemical modifications to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve its scalability for large-scale production.

In conclusion, N'-[(1Z)-(3-methylphenyl)methylidene)-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-15-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.